Cas no 1226808-74-7 (4-Bromo-6-chlorobenzodthiazole-2-sulfonic acid)

• Product Name: 4-Bromo-6-chlorobenzodthiazole-2-sulfonic acid
• CAS No: 1226808-74-7
• MF: C₇H₃BrClNO₃S₂
• MW: 328.590617418289
• MDL: MFCD16295093
• CID: 2194502
• PubChem ID: 53216878
• Update Time: 2025-11-01

4-Bromo-6-chlorobenzodthiazole-2-sulfonic acid Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-6-chlorobenzodthiazole-2-sulfonic acid
• 4-Bromo-6-chlorobenzo[d]thiazole-2-sulfonic acid
• 4-bromo-6-chloro-1,3-benzothiazole-2-sulfonic acid
• 1226808-74-7
• BS-21296
• 2-Benzothiazolesulfonic acid, 4-bromo-6-chloro-
• MFCD16295093
• DTXSID00682007
• AKOS015835441
• CS-0212663
• 4-Bromo-6-chlorobenzo[d]thiazole-2-sulfonicacid
• BZB80874

• MDL： MFCD16295093
• Inchi： 1S/C7H3BrClNO3S2/c8-4-1-3(9)2-5-6(4)10-7(14-5)15(11,12)13/h1-2H,(H,11,12,13)
• InChI Key： GQWSIKFJVYXVCT-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC2=C1N=C(S2)S(=O)(=O)O)Cl

Computed Properties

• Exact Mass: 326.84300
• Monoisotopic Mass: 326.84263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 104Ų

Experimental Properties

• PSA: 103.88000
• LogP: 4.03970

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 4-Bromo-6-chlorobenzodthiazole-2-sulfonic acid

Introduction to 4-Bromo-6-chlorobenzothiazole-2-sulfonic Acid (CAS No: 1226808-74-7) and Its Emerging Applications in Chemical Biology

4-Bromo-6-chlorobenzothiazole-2-sulfonic acid, identified by its CAS number 1226808-74-7, is a heterocyclic organic compound that has garnered significant attention in the field of chemical biology due to its versatile structural framework and potential biological activities. This compound belongs to the benzothiazole family, which is well-documented for its broad spectrum of pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer effects. The presence of both bromo and chloro substituents, along with a sulfonic acid group, enhances its reactivity and makes it a valuable scaffold for medicinal chemistry investigations.

The benzothiazole core is a fused bicyclic system consisting of a benzene ring and a thiazole ring, which together contribute to the compound's unique electronic and steric properties. These characteristics are particularly useful in designing molecules that can interact with biological targets with high specificity. The sulfonic acid moiety further enhances the compound's solubility in water, making it more suitable for aqueous-based biological assays and formulations. This combination of features positions 4-bromo-6-chlorobenzothiazole-2-sulfonic acid as a promising candidate for further exploration in drug discovery and development.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from benzothiazole derivatives. One of the most compelling areas of investigation has been the use of these compounds in oncology. Studies have demonstrated that benzothiazole-based molecules can inhibit the growth of various cancer cell lines by targeting key signaling pathways involved in tumor progression. For instance, modifications at the 4-bromo and 6-chloro positions have been shown to modulate the compound's ability to interact with enzymes such as tyrosine kinases, which are often overexpressed in cancer cells.

Moreover, the sulfonic acid group in 4-bromo-6-chlorobenzothiazole-2-sulfonic acid plays a crucial role in its bioactivity. This functional group can participate in hydrogen bonding interactions with biological targets, thereby enhancing binding affinity. Additionally, the sulfonic acid moiety can be exploited for prodrug design, where it can be removed under physiological conditions to release the active pharmaceutical ingredient. This approach has been successfully applied in other sulfonated compounds, suggesting that 4-bromo-6-chlorobenzothiazole-2-sulfonic acid could potentially be developed into an effective prodrug.

Another area where this compound shows promise is in the treatment of infectious diseases. Emerging research indicates that benzothiazole derivatives can exhibit potent activity against bacteria and fungi by disrupting essential cellular processes. The bromo and chloro substituents are particularly important here, as they can enhance the compound's ability to penetrate bacterial cell membranes and interfere with vital metabolic pathways. For example, studies have shown that certain benzothiazole derivatives can inhibit DNA gyrase, an enzyme essential for bacterial replication.

The synthesis of 4-bromo-6-chlorobenzothiazole-2-sulfonic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Typically, the synthesis begins with the bromination of a precursor benzothiazole derivative followed by chlorination at the desired position. The introduction of the sulfonic acid group is usually achieved through hydrolysis or oxidation of a sulfoxide intermediate. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have also been employed to improve efficiency and selectivity.

In terms of analytical characterization, 4-bromo-6-chlorobenzothiazole-2-sulfonic acid is typically analyzed using techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These methods provide detailed information about the compound's structure and purity, which are critical for ensuring its suitability for biological studies. Additionally, X-ray crystallography may be used to determine the crystal structure of the compound, providing insights into its molecular geometry and potential interactions with biological targets.

The pharmacokinetic properties of 4-bromo-6-chlorobenzothiazole-2-sulfonic acid are also an important consideration in its development as a therapeutic agent. Studies have shown that sulfonated compounds can exhibit prolonged circulation times due to their interaction with plasma proteins. This characteristic could potentially enhance the compound's bioavailability and therapeutic efficacy. However, it is also important to consider potential side effects associated with sulfonated compounds, such as allergic reactions or renal toxicity.

In conclusion,4-Bromo-6-chlorobenzothiazole-2-sulfonic acid (CAS No: 1226808-74-7) is a structurally interesting compound with significant potential in various areas of chemical biology. Its unique combination of functional groups makes it a versatile scaffold for drug discovery，and ongoing research continues to uncover new applications for this molecule。As our understanding of its bioactivity and pharmacokinetic properties grows，so too does its promise as a future therapeutic agent。